![molecular formula C18H16Cl3N3O2 B4169089 8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine](/img/structure/B4169089.png)
8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine
Overview
Description
8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound, also known as AG1478, is a selective inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase activity.
Mechanism of Action
8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine selectively inhibits the tyrosine kinase activity of EGFR by binding to the ATP-binding site of the receptor. This prevents the receptor from phosphorylating downstream signaling molecules, which ultimately leads to the inhibition of cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that 8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine can inhibit the growth of various cancer cell lines in vitro and in vivo. It has also been shown to inhibit the proliferation of normal cells, such as keratinocytes and fibroblasts. In addition, 8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine has been shown to induce apoptosis in cancer cells. However, the exact biochemical and physiological effects of 8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine depend on the specific cell type and context.
Advantages and Limitations for Lab Experiments
One advantage of using 8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine in lab experiments is its specificity for EGFR. This allows researchers to selectively investigate the role of EGFR in various cellular processes. However, one limitation of using 8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine is its potential off-target effects. 8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine has been shown to inhibit the activity of other tyrosine kinases, such as HER2 and HER4.
Future Directions
There are several future directions for the study of 8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine. One area of interest is the development of more potent and selective EGFR inhibitors. Another area of interest is the investigation of the role of EGFR in various diseases, such as cancer and inflammatory disorders. Furthermore, the development of 8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine analogs with improved pharmacokinetic properties could lead to the development of new therapeutic agents.
Scientific Research Applications
8-methoxy-N-(4-methoxybenzyl)-2-(trichloromethyl)-4-quinazolinamine has been extensively studied for its potential applications in scientific research. It is commonly used as a tool compound to investigate the role of EGFR in various cellular processes. EGFR is a transmembrane receptor that plays a critical role in cell proliferation, differentiation, and survival. Dysregulation of EGFR signaling has been implicated in various diseases, including cancer.
properties
IUPAC Name |
8-methoxy-N-[(4-methoxyphenyl)methyl]-2-(trichloromethyl)quinazolin-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16Cl3N3O2/c1-25-12-8-6-11(7-9-12)10-22-16-13-4-3-5-14(26-2)15(13)23-17(24-16)18(19,20)21/h3-9H,10H2,1-2H3,(H,22,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JERLADRZOOVWSG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC2=NC(=NC3=C2C=CC=C3OC)C(Cl)(Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Cl3N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.